![molecular formula C22H30N2O B4134498 2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide](/img/structure/B4134498.png)
2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide
Overview
Description
2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide, also known as AAPA, is a chemical compound that has been widely used in scientific research. This compound is a derivative of adamantane and is known for its pharmacological properties.
Mechanism of Action
The mechanism of action of 2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide is not fully understood, but it is believed to act as a dopamine reuptake inhibitor. It has been shown to increase the levels of dopamine in the brain, which can help alleviate the symptoms of Parkinson's disease. This compound has also been shown to have an effect on the glutamatergic system, which is involved in the regulation of pain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine in the brain, which can help alleviate the symptoms of Parkinson's disease. This compound has also been shown to have analgesic properties, and has been used in studies related to pain management. This compound has also been shown to have an effect on the glutamatergic system, which is involved in the regulation of pain.
Advantages and Limitations for Lab Experiments
2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize, and the yield of the product is usually high. This compound has also been shown to have a significant effect on the central nervous system, which makes it useful for studies related to neurodegenerative disorders. However, there are also some limitations to using this compound in lab experiments. It has been shown to have low solubility in water, which can make it difficult to administer in certain experiments. This compound has also been shown to have a short half-life, which can limit its effectiveness in certain studies.
Future Directions
There are several future directions for the research of 2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide. One potential direction is to explore its potential as a treatment for Parkinson's disease. This compound has been shown to increase the levels of dopamine in the brain, which can help alleviate the symptoms of Parkinson's disease. Another potential direction is to explore its potential as a treatment for other neurodegenerative disorders, such as Alzheimer's disease. This compound has also been shown to have analgesic properties, which make it a potential candidate for pain management. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research. It has been shown to have a significant effect on the central nervous system, and has been used in studies related to Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders. This compound has also been used in studies related to pain management, as it has been shown to have analgesic properties. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Scientific Research Applications
2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to have a significant effect on the central nervous system, and has been used in studies related to Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders. This compound has also been used in studies related to pain management, as it has been shown to have analgesic properties.
Properties
IUPAC Name |
2-(1-adamantyl)-N-(2-pyrrolidin-1-ylphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2O/c25-21(15-22-12-16-9-17(13-22)11-18(10-16)14-22)23-19-5-1-2-6-20(19)24-7-3-4-8-24/h1-2,5-6,16-18H,3-4,7-15H2,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJXHAEFFOOFGTL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=CC=CC=C2NC(=O)CC34CC5CC(C3)CC(C5)C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.